2-(Trifluoromethoxy)benzoyl cyanide

• IUPAC Name: 2-(trifluoromethoxy)benzoyl cyanide
• InChI: InChI=1S/C9H4F3NO2/c10-9(11,12)15-8-4-2-1-3-6(8)7(14)5-13/h1-4H
• InChI Key: ZJWSCLZULJUQBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)C#N)OC(F)(F)F
• Molecular Formula: C9H4F3NO2
• Molecular Weight: 215.13 g/mol

Description

2-(Trifluoromethoxy)benzoyl cyanide (TFMC) is an organic compound belonging to the class of compounds known as nitriles. It is a colorless liquid with a pungent odor and is highly soluble in water. It is used as a reagent in organic synthesis and is a key starting material in the synthesis of many pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

2-(Trifluoromethoxy)benzoyl cyanide has been used in a variety of scientific research applications. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release. It has also been used to study the structure and function of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. Additionally, this compound has been used to study the structure and function of the enzyme monoamine oxidase, which is involved in the metabolism of monoamine neurotransmitters.

Mechanism of Action

2-(Trifluoromethoxy)benzoyl cyanide acts as an inhibitor of acetylcholinesterase by binding to the enzyme’s active site and preventing the breakdown of acetylcholine, a neurotransmitter involved in the regulation of muscle contraction. This inhibition leads to an accumulation of acetylcholine, which can cause muscle twitching, convulsions, and eventually paralysis.
Biochemical and Physiological Effects
The inhibition of acetylcholinesterase by this compound leads to an accumulation of acetylcholine, which can cause a variety of biochemical and physiological effects. These effects include increased heart rate, increased blood pressure, increased respiration rate, increased sweating, and increased salivation. Additionally, this compound can cause muscle twitching, convulsions, and eventually paralysis.

Advantages and Limitations for Lab Experiments

The use of 2-(Trifluoromethoxy)benzoyl cyanide in laboratory experiments offers a number of advantages. It is relatively inexpensive, easy to obtain, and can be stored at room temperature. Additionally, it is highly soluble in water, making it easy to work with. The main limitation of this compound is its toxicity. It is highly toxic and should be handled with extreme caution.

Future Directions

There are several potential future directions for the use of 2-(Trifluoromethoxy)benzoyl cyanide. It could be used to study the structure and function of other enzymes involved in neurotransmitter metabolism, such as glutamate decarboxylase and gamma-aminobutyric acid transaminase. Additionally, this compound could be used to investigate the effects of acetylcholine on other physiological processes, such as memory formation and learning. Finally, this compound could be used to develop novel therapeutics for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

2-(Trifluoromethoxy)benzoyl cyanide can be synthesized from the reaction of trifluoromethylbenzene and hydrocyanic acid in the presence of a base such as potassium carbonate. The reaction is carried out at a temperature of 80-90 °C and the yield is typically around 80%.